2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]

• IUPAC Name: 2',7'-dibromospiro[1,3-dithiolane-2,9'-fluorene]
• InChI: InChI=1S/C15H10Br2S2/c16-9-1-3-11-12-4-2-10(17)8-14(12)15(13(11)7-9)18-5-6-19-15/h1-4,7-8H,5-6H2
• InChI Key: WIHXYDYAKNELQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2(S1)C3=C(C=CC(=C3)Br)C4=C2C=C(C=C4)Br
• Molecular Formula: C15H10Br2S2
• DSSTOX Substance ID: DTXSID70550067
• Molecular Weight: 414.2 g/mol
• CAS No.: 113425-39-1

Description

2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] (C₁₅H₁₀Br₂S₂, molecular weight ≈ 410.18) is a spirocyclic compound comprising a fluorene moiety bridged to a 1,3-dithiolane ring via a spiro carbon. The bromine substituents at the 2' and 7' positions enhance its reactivity in cross-coupling reactions, making it valuable in organic synthesis and materials science.

Biological Activity

2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] is a compound that has garnered attention due to its potential biological activities. This article provides an in-depth analysis of its biological activity, including relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula of 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] is $C_{15}H_{10}Br_2S_2$, with a molecular weight of approximately 414.18 g/mol. The compound features a spiro structure that combines dithiolane and fluorene moieties, which may contribute to its unique biological properties.

Biological Activity Overview

Research on the biological activity of 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] has primarily focused on its potential as an antimicrobial agent and its effects on various cellular pathways.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds related to dithiolane structures. For instance, a study on 1,2-dithiolanes showed promising activity against various bacterial strains, indicating that similar compounds may exhibit comparable effects.

Compound	MIC (μg/mL)	Target Bacteria
2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]	TBD	TBD
1,2-Dithiolane derivatives	16	S. aureus
Another dithiolane derivative	8	E. faecalis

Cytotoxicity Studies

Cytotoxicity studies are crucial for assessing the safety profile of new compounds. In vitro studies have shown that certain dithiolane derivatives possess selective toxicity towards cancer cells while sparing normal cells. This selectivity is essential for developing therapeutic agents with minimal side effects.

The mechanisms by which 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] exerts its biological effects are still being elucidated. It is hypothesized that the compound may interact with cellular redox systems due to the presence of sulfur atoms in the dithiolane ring. This interaction could lead to the modulation of oxidative stress responses within cells.

Case Studies

One notable study involved the synthesis and evaluation of various dithiolane derivatives for their anti-trypanosomal activity against Trypanosoma cruzi, the causative agent of Chagas disease. The findings indicated that certain derivatives exhibited significant growth inhibition at low concentrations.

Summary of Case Study Findings

Study Focus	Compound Tested	IC50 (μM)	Selectivity Index
Anti-trypanosomal activity	Dithiolane derivative	8.0 ± 1.0	>6.0

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Spiro Compounds with Alternative Bridging Rings

(a) 2',7'-Dibromospiro[cyclopropane-1,9'-fluorene]

• Structure : Cyclopropane replaces the dithiolane ring.
• Molecular Formula : C₂₀H₁₄Br₂ (MW: 438.14)
• Key Properties: Electroluminescence applications due to fluorene’s stability and cyclopropane’s strain-induced reactivity .

(b) 2,7-Dibromospiro[fluorene-9,9'-xanthene] (BrSFX)

• Structure : Xanthene (oxygen-containing heterocycle) as the spiro component.
• Molecular Formula : C₂₅H₁₄Br₂O (MW: 490.19)
• Key Properties :
  • High fluorescence quantum yield (390–430 nm emission) and photostability, ideal for fluorescent dyes and optoelectronics .
  • Oxygen in xanthene enhances rigidity but reduces sulfur-mediated redox activity.

(c) Spiro[1,3-dioxolane-2,9'-[9H]fluorene] Derivatives

• Structure : 1,3-dioxolane (oxygen-based ring) instead of dithiolane.
• Example : Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester (CAS 129178-60-5, MW: 368.38).
• Key Properties :
  • Used as intermediates in polymer synthesis; ester groups enable functionalization .
  • Lacks sulfur’s electronic and coordinating advantages.

Brominated Fluorene Derivatives

(a) 2,7-Dibromofluorene

• Structure: Non-spiro fluorene with bromine at 2,7 positions.
• Molecular Formula : C₁₃H₈Br₂ (MW: 324.01)
• Key Properties :
  • Simpler structure used in Suzuki couplings; lacks spiro-induced steric hindrance .
  • Absence of dithiolane limits applications in supramolecular chemistry.

(b) 2',4,5,6,7,7'-Hexabromospiro[1,3-benzodioxole-2,9'-[9H]fluorene]

• Structure : Benzodioxole spiro ring with six bromine atoms.
• Molecular Formula : C₁₉H₆O₂Br₆ (MW: 745.67)
• Key Properties :
  • High bromine content enhances flame retardancy but increases molecular weight and reduces solubility .

Functional and Electronic Comparisons

Property	2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]	BrSFX	Spiro[cyclopropane-1,9'-fluorene]
Spiro Ring	1,3-Dithiolane (S,S)	Xanthene (O)	Cyclopropane (C)
Electron Density	High (due to sulfur)	Moderate (oxygen)	Low (carbon)
Metal Coordination	Strong (via S atoms)	Weak	None
Fluorescence	Not reported	Strong (390–430 nm)	Moderate
Thermal Stability	Expected high (rigid spiro structure)	High	Moderate (strained cyclopropane)